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Compound of Interest

Compound Name: Calcium hydroxycitrate

Cat. No.: B12318516 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of

calcium hydroxycitrate. Adherence to these protocols is critical for ensuring personnel safety

and minimizing environmental impact. While generally considered non-hazardous, proper

handling and disposal are mandatory to mitigate risks associated with mild irritation and to

comply with laboratory waste management standards.

Immediate Safety and Handling Precautions
Before handling calcium hydroxycitrate, it is imperative to don the appropriate Personal

Protective Equipment (PPE) to prevent potential skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gloves Nitrile or latex To prevent skin contact.

Eye Protection Safety glasses or goggles
To protect eyes from dust

particles.

Lab Coat Standard laboratory coat To protect clothing and skin.

Respiratory Protection N95 or equivalent respirator

Recommended when handling

large quantities or if dust

generation is likely, to prevent

respiratory tract irritation.[1]

In Case of Exposure:

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.[1]

Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek medical

attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.

Step-by-Step Disposal Procedure
Calcium hydroxycitrate is insoluble in water, and therefore, sewer disposal is not a viable or

recommended option. The primary method for disposal is as a non-hazardous solid waste.

Step 1: Waste Collection and Containment

Small Quantities (e.g., residual amounts from experiments):

Carefully sweep the solid material into a designated, clearly labeled waste container.

Use a plastic dustpan and a soft brush to avoid generating dust.
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The container must be sealable to prevent spillage and the release of dust.

Large Quantities (e.g., expired or unused bulk containers):

If possible, dispose of the material in its original, sealed container.

If the original container is compromised, transfer the contents to a larger, durable, and

sealable waste container (e.g., a screw-cap plastic drum).

Perform this transfer in a well-ventilated area, preferably within a fume hood, to minimize

dust inhalation.

Step 2: Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Non-Hazardous Waste"

The full chemical name: "Calcium Hydroxycitrate"

The date of accumulation.

The name of the generating laboratory and a point of contact.

Step 3: Storage

Store the sealed and labeled waste container in a designated waste accumulation area

within the laboratory.

This area should be away from incompatible materials, particularly strong acids, with which it

may react.

Ensure the storage area is cool, dry, and well-ventilated.

Step 4: Final Disposal

Once the waste container is full, or in accordance with your institution's waste pickup

schedule, arrange for its disposal through your facility's Environmental Health and Safety

(EHS) department or the designated waste management provider.
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This waste will typically be sent to a sanitary landfill. Do not dispose of this solid waste in

regular laboratory trash bins that are handled by custodial staff.

Quantitative Data Summary
The following table summarizes key physical and safety data for calcium hydroxycitrate
relevant to its handling and disposal.

Property Value Significance for Disposal

CAS Number 921226-01-9[2]
Unique identifier for the

chemical substance.

Physical State Solid (powder)
Prone to dust generation;

requires careful handling.

Solubility in Water Insoluble[1]
Prohibits disposal via the

sanitary sewer system.

Hazard Classification

Generally considered non-

hazardous.[3] One source

indicates potential for skin,

eye, and respiratory irritation.

[1]

Dictates the required level of

PPE and the non-hazardous

waste disposal pathway.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

calcium hydroxycitrate.
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Calcium Hydroxycitrate Disposal Protocol

Start: Have Calcium
Hydroxycitrate Waste

Step 1: Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Consider Respirator for Dust

Step 2: Assess Quantity of Waste

Small Quantity
(e.g., residue)

< Bulk

Large Quantity
(e.g., bulk container)

>= Bulk

Step 3a: Sweep into a
sealable, labeled container

Step 3b: Use original container or
transfer to a larger sealable container

in a ventilated area

Step 4: Label Container
'Non-Hazardous Waste - Calcium Hydroxycitrate'

Step 5: Store in Designated
Waste Accumulation Area

Step 6: Arrange for Disposal
via Institutional EHS

End: Waste Disposed
in Landfill

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of calcium hydroxycitrate.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

waste management policies and procedures, as well as local, state, and federal regulations. If

you are unsure about any aspect of the disposal process, contact your Environmental Health

and Safety (EHS) department for clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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